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Compound of Interest

Compound Name: Cyanogen iodide

Cat. No.: B3343156 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This guide provides essential, immediate safety and

logistical information for working with cyanogen iodide, including detailed operational

procedures and disposal plans, to ensure the well-being of laboratory personnel and the

integrity of your research.

Essential Safety and Handling Information
Cyanogen iodide is a highly toxic chemical that can be fatal if swallowed, inhaled, or absorbed

through the skin.[1][2] It is also corrosive and can cause severe burns to the eyes, skin, and

respiratory tract.[1][3] Adherence to strict safety protocols is therefore critical.

Engineering Controls: Always handle cyanogen iodide in a well-ventilated area, preferably

within a certified chemical fume hood.[1][4] Ensure that an eyewash station and a safety

shower are readily accessible in the immediate work area.[1][3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure. The following table summarizes the required personal protective

equipment for handling cyanogen iodide.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face
Chemical safety goggles or a

full-face shield.[1][3]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Contact lenses should not be

worn.[3]

Skin

Chemical-resistant gloves

(Nitrile rubber is often suitable,

but always check manufacturer

compatibility).[4] A full-length

lab coat with long sleeves.[4]

Wear appropriate protective

gloves to prevent skin

exposure.[1] Clothing should

be clean daily.[3]

Respiratory

A NIOSH/MSHA approved

respirator is necessary if

exposure limits are exceeded

or if ventilation is inadequate.

[1][3]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1]

Exposure Limits:

Organization Exposure Limit (as Iodine)

OSHA (PEL) 0.1 ppm (not to be exceeded at any time)[3]

NIOSH (REL) 0.1 ppm (not to be exceeded at any time)[3]

ACGIH (TLV) 0.1 ppm (not to be exceeded at any time)[3]

Operational Plan: From Procurement to Disposal
A systematic approach to handling cyanogen iodide minimizes risks. The following workflow

outlines the key steps.
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Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Measure

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Glassware Spill Personal Exposure

Segregate & Label Waste

Dispose via EHS
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Personal Exposure Spill Response

Ensure Scene is Safe

Remove Victim from Source

Flush Affected Area

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill

Collect with Absorbent Material

Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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